Cas no 40650-87-1 (DECA-2,4,6,8-TETRAENAL)
DECA-2,4,6,8-TETRAENAL structure
Product Name:DECA-2,4,6,8-TETRAENAL
CAS No:40650-87-1
MF:C10H12O
MW:148.201683044434
CID:825802
PubChem ID:5283353
Update Time:2025-07-10
DECA-2,4,6,8-TETRAENAL Chemical and Physical Properties
Names and Identifiers
-
- DECA-2,4,6,8-TETRAENAL
- LMFA06000061
- (2E,4E,6E,8E)-deca-2,4,6,8-tetraenal
- 40650-87-1
- SCHEMBL2555931
- 2,4,6,8-Decatetraenal
- CHEBI:165517
-
- Inchi: 1S/C10H12O/c1-2-3-4-5-6-7-8-9-10-11/h2-10H,1H3/b3-2+,5-4+,7-6+,9-8+
- InChI Key: ADCGETJXLJQTBY-GAXCVXDLSA-N
- SMILES: O=C/C=C/C=C/C=C/C=C/C
Computed Properties
- Exact Mass: 148.08900
- Monoisotopic Mass: 148.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Melting Point: 102-103°C
- PSA: 17.07000
- LogP: 2.43000
DECA-2,4,6,8-TETRAENAL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D225000-25mg |
Deca-2,4,6,8-tetraenal |
40650-87-1 | 25mg |
$ 141.00 | 2023-09-08 | ||
| TRC | D225000-50mg |
Deca-2,4,6,8-tetraenal |
40650-87-1 | 50mg |
$247.00 | 2023-05-18 | ||
| TRC | D225000-100mg |
Deca-2,4,6,8-tetraenal |
40650-87-1 | 100mg |
$442.00 | 2023-05-18 | ||
| TRC | D225000-250mg |
Deca-2,4,6,8-tetraenal |
40650-87-1 | 250mg |
$1045.00 | 2023-05-18 | ||
| TRC | D225000-500mg |
Deca-2,4,6,8-tetraenal |
40650-87-1 | 500mg |
$1809.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-358115-500mg |
Deca-2,4,6,8-tetraenal, |
40650-87-1 | 500mg |
¥26324.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-358115-500 mg |
Deca-2,4,6,8-tetraenal, |
40650-87-1 | 500MG |
¥26,324.00 | 2023-07-11 |
DECA-2,4,6,8-TETRAENAL Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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